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Compound of Interest

Compound Name: 1-(Trimethylsiloxy)cyclopentene

Cat. No.: B011397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-(Trimethylsiloxy)cyclopentene, a versatile silyl

enol ether widely utilized in organic synthesis. We will explore its fundamental properties,

spectral characteristics, synthesis, and key applications, offering field-proven insights for its

effective use in research and development.

Core Identification and Chemical Properties
1-(Trimethylsiloxy)cyclopentene, also known as cyclopentanone enol trimethylsilyl ether, is

an organosilicon compound with the chemical formula C₈H₁₆OSi.[1][2] Its structure features a

trimethylsilyl group attached to the oxygen of the enol form of cyclopentanone. This structural

characteristic makes it a valuable intermediate in a variety of chemical transformations.

Table 1: Chemical and Physical Properties of 1-(Trimethylsiloxy)cyclopentene
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Property Value Reference

CAS Number 19980-43-9 [1][2][3][4]

Molecular Formula C₈H₁₆OSi [1][2]

Molecular Weight 156.30 g/mol [3][4]

Appearance
Clear, colorless to light yellow

liquid
[2][5][6]

Boiling Point 45 °C at 11 mmHg [3]

Density 0.878 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.440 [3]

Flash Point 36 °C (96.8 °F) - closed cup [3]

InChI Key
UBMYYGXGMPGCBO-

UHFFFAOYSA-N
[3][7]

SMILES
C--INVALID-LINK--

(C)OC1=CCCC1
[3]

Spectroscopic and Analytical Data
The structural elucidation of 1-(Trimethylsiloxy)cyclopentene is confirmed through various

spectroscopic techniques. The following data is crucial for its identification and purity

assessment.

¹H NMR Spectroscopy
The proton NMR spectrum provides characteristic signals for the trimethylsilyl group and the

cyclopentene ring protons. A typical spectrum in CDCl₃ exhibits the following peaks:

δ 0.21 (s, 9H): A sharp singlet corresponding to the nine equivalent protons of the

trimethylsilyl group.[6][8]

δ 1.55 (m, 2H), 1.69 (m, 2H), 2.05 (br d, 4H): Multiplets and broad doublets representing the

protons of the cyclopentene ring.[6][8]
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δ 4.88 (br s, 1H): A broad singlet for the vinylic proton on the double bond.[6][8]

¹³C NMR Spectroscopy
While specific peak data from the search is limited, a predicted ¹³C NMR spectrum would show

signals for the methyl carbons of the trimethylsilyl group, the carbons of the cyclopentene ring,

and the two sp² hybridized carbons of the enol ether double bond.

Mass Spectrometry (MS)
Mass spectrometry data is available for 1-(Trimethylsiloxy)cyclopentene, which is essential

for confirming its molecular weight and fragmentation pattern.[7]

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the key functional groups present in the molecule. The

spectrum would be expected to show strong C-O and Si-O stretching vibrations, as well as

C=C stretching from the enol ether.

Synthesis and Purification
The synthesis of 1-(Trimethylsiloxy)cyclopentene is a standard procedure in organic

chemistry, typically involving the reaction of cyclopentanone with a silylating agent in the

presence of a base.

Synthetic Protocol
A common and efficient method for the preparation of 1-(Trimethylsiloxy)cyclopentene
involves the reaction of cyclopentanone with trimethylchlorosilane (TMSCl) and a tertiary amine

base, such as triethylamine (Et₃N), in an aprotic solvent like toluene.

Cyclopentanone + Trimethylchlorosilane + Triethylamine
in Toluene

Reaction at 50°C
(3-4 hours)

Heat Filtration to remove
Triethylamine Hydrochloride

Cool Concentration of FiltrateVacuum Distillation to yield
1-(Trimethylsiloxy)cyclopentene

Vacuum

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(Trimethylsiloxy)cyclopentene.
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Step-by-Step Methodology:

To a dry reaction vessel under an inert atmosphere (e.g., nitrogen), add dry toluene and

triethylamine.

Heat the mixture to 50°C.

Slowly add a mixture of cyclopentanone and trimethylchlorosilane to the reaction vessel.

Maintain the reaction at 50°C for 3-4 hours after the addition is complete.

Cool the reaction mixture and filter to remove the triethylamine hydrochloride salt.

Concentrate the filtrate under reduced pressure to remove the toluene.

Purify the resulting crude product by vacuum distillation to obtain pure 1-
(Trimethylsiloxy)cyclopentene.

This method is advantageous as it utilizes relatively inexpensive and less toxic reagents

compared to some alternatives.

Purification of 1-(Trimethylsiloxy)cyclopentene
For applications requiring high purity, a washing procedure followed by distillation is

recommended.[6][8]

Purification Protocol:[6][8]

Dissolve the impure silyl enol ether in pentane.

Wash the solution sequentially with cold aqueous sodium bicarbonate solution, cold dilute

hydrochloric acid, and again with cold aqueous sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify by vacuum distillation.
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Applications in Organic Synthesis
1-(Trimethylsiloxy)cyclopentene is a versatile reagent with broad applications in organic

synthesis, primarily as a nucleophile in various carbon-carbon bond-forming reactions.[8][9]

1-(Trimethylsiloxy)cyclopentene

Mukaiyama Aldol Reaction Michael Addition Alkylation Reactions Pharmaceutical Intermediate Agrochemical Synthesis

Synthesis of α-functionalized
Cyclopentanones

Click to download full resolution via product page

Caption: Key applications of 1-(Trimethylsiloxy)cyclopentene in chemical synthesis.

Its utility stems from the electron-rich double bond, which can react with a variety of

electrophiles. Key applications include:

Mukaiyama Aldol Reactions: As a stable enolate equivalent, it reacts with aldehydes and

ketones in the presence of a Lewis acid to form β-hydroxy ketones.

Michael Additions: It can undergo conjugate addition to α,β-unsaturated carbonyl

compounds.

Alkylation Reactions: Reaction with alkyl halides provides a route to α-alkylated

cyclopentanones.

Pharmaceutical and Agrochemical Synthesis: It serves as a key building block in the

synthesis of complex molecules with potential biological activity.[8]
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Materials Science: It can be used as a precursor in the development of advanced materials.

[8]

Safety and Handling
1-(Trimethylsiloxy)cyclopentene is a flammable liquid and vapor and requires careful

handling in a well-ventilated area, away from ignition sources.[1][10] It is also known to cause

skin and serious eye irritation.[10]

Table 2: GHS Hazard Information
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Hazard Code
Precautionary
Statements

Reference

Flammable Liquid H226

P210 - Keep away

from heat/sparks/open

flames/hot surfaces.

— No smoking.

[3][10]

Skin Irritation H315

P280 - Wear

protective gloves.

P302 + P352 - IF ON

SKIN: Wash with

plenty of water.

[3][10]

Eye Irritation H319

P280 - Wear eye

protection. P305 +

P351 + P338 - IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3][10]

Specific Target Organ

Toxicity (Single

Exposure)

H335

P261 - Avoid

breathing

dust/fume/gas/mist/va

pors/spray. P271 -

Use only outdoors or

in a well-ventilated

area.

[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] It is

recommended to store at -20°C for long-term stability.[1][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses

or a face shield, chemical-resistant gloves, and a lab coat.[3][10]
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Conclusion
1-(Trimethylsiloxy)cyclopentene is a cornerstone reagent in modern organic synthesis. Its

well-defined properties, predictable reactivity, and accessibility make it an invaluable tool for the

construction of complex molecular architectures. A thorough understanding of its spectral

characteristics, synthesis, and handling is paramount for its safe and effective utilization in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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